Cas no 1361499-65-1 (5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361499-65-1
• MF: C₁₃H₄Cl₅FN₂
• MW: 384.447661399841
• CID: 4923659
• Update Time: 2025-05-22

5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H4Cl5FN2/c14-8-7(9(15)11(17)12(18)10(8)16)13-5(1-2-20)3-6(19)4-21-13/h3-4H,1H2
• InChI Key： QNJGTIBDNNMKHL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC(=CN=1)F)CC#N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 5.4
• Topological Polar Surface Area: 36.7

Additional information on 5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile

Comprehensive Overview of 5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile (CAS No. 1361499-65-1)

5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile (CAS No. 1361499-65-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a pyridine core substituted with a perchlorophenyl group and a fluoro moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics.

The growing demand for fluorinated pyridine derivatives like 5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile is driven by their enhanced bioavailability and metabolic stability, making them ideal candidates for medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they align with the need for sustainable and efficient synthetic routes. Questions like "What are the applications of fluorinated pyridines in pharmaceuticals?" or "How does perchlorophenyl substitution affect reactivity?" are frequently searched, reflecting the compound's relevance in contemporary research.

From a synthetic perspective, CAS No. 1361499-65-1 serves as a versatile intermediate in the preparation of more complex molecules. Its acetonitrile functional group offers a reactive handle for further modifications, enabling the construction of diverse chemical libraries. This adaptability is crucial for high-throughput screening in drug development, where structure-activity relationship (SAR) studies are paramount. Additionally, the compound's stability under various conditions makes it a reliable choice for industrial-scale applications.

Environmental and regulatory considerations also play a role in the popularity of 5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile. With increasing scrutiny on chemical safety and sustainability, researchers are exploring its potential in biodegradable materials and low-toxicity formulations. The compound's halogenated structure, while offering desirable reactivity, is also being evaluated for its environmental impact, addressing common queries such as "Are perchlorophenyl compounds eco-friendly?" or "What are the alternatives to fluorinated intermediates?"

In summary, 5-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile (CAS No. 1361499-65-1) represents a critical intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural features and compatibility with cutting-edge research methodologies. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the development of advanced chemical solutions.